Cas no 1396846-69-7 (1-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide)

• Product Name: 1-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide
• CAS No: 1396846-69-7
• MF: C₁₆H₁₈ClNO₂S₂
• MW: 355.902620792389
• CID: 5913391
• PubChem ID: 71781437
• Update Time: 2025-05-19

1-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide
• AKOS024522854
• VU0524233-1
• 1396846-69-7
• 1-(2-chlorophenyl)-N-cyclopropyl-N-[2-(thiophen-2-yl)ethyl]methanesulfonamide
• 1-(2-chlorophenyl)-N-cyclopropyl-N-(2-thiophen-2-ylethyl)methanesulfonamide
• F5854-4549
• 1-(2-chlorophenyl)-N-cyclopropyl-N-(2-(thiophen-2-yl)ethyl)methanesulfonamide

• Inchi： 1S/C16H18ClNO2S2/c17-16-6-2-1-4-13(16)12-22(19,20)18(14-7-8-14)10-9-15-5-3-11-21-15/h1-6,11,14H,7-10,12H2
• InChI Key： JKRVPIVPDYAQIW-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)S(N(C1CC1)CCC1SC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 355.0467489g/mol
• Monoisotopic Mass: 355.0467489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74Ų

Additional information on 1-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide

Chemical Profile of 1-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide (CAS No. 1396846-69-7)

1-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide, identified by its CAS number 1396846-69-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework, combines elements such as a chlorophenyl group, a cyclopropyl moiety, and a thiophen-2-yl substituent, which collectively contribute to its distinct chemical properties and potential biological activities.

The compound's structure is characterized by a methanesulfonamide functional group, which is commonly employed in the synthesis of bioactive molecules due to its ability to enhance solubility and metabolic stability. The presence of the 2-chlorophenyl group introduces a polar, electron-withdrawing moiety that can influence the molecule's interactions with biological targets. Meanwhile, the cyclopropyl ring adds rigidity to the molecular structure, potentially affecting binding affinity and selectivity. The thiophen-2-yl substituent, on the other hand, is known for its role in modulating pharmacokinetic profiles and enhancing pharmacological efficacy.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The combination of a chlorophenyl, cyclopropyl, and thiophen-2-yl scaffold in this compound makes it a promising candidate for further investigation in drug discovery. Specifically, the methanesulfonamide moiety has been extensively studied for its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have suggested that 1-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide may interact with several protein targets, including enzymes and receptors involved in signal transduction pathways. These interactions could potentially lead to therapeutic effects by modulating cellular processes such as proliferation, differentiation, and apoptosis.

The compound's structural features also make it an attractive candidate for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to achieve desired outcomes. For instance, altering the electronic properties of the chlorophenyl group or exploring different analogs of the cyclopropyl ring could enhance binding affinity or reduce off-target effects.

One particularly intriguing aspect of this molecule is its potential role in addressing unmet medical needs. Given the increasing prevalence of drug-resistant pathogens and the rising costs associated with developing new therapeutics, there is a pressing need for innovative approaches to drug discovery. The unique structural features of 1-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide (CAS No. 1396846-69-7) position it as a valuable asset in this endeavor.

In conclusion, this compound represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its combination of a chlorophenyl, cyclopropyl, and thiophen-2-yl scaffold, coupled with a methanesulfonamide functional group, makes it a promising candidate for further investigation in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.